Cas no 2229329-35-3 (2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal)
2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal
- 2229329-35-3
- EN300-1786817
- SCHEMBL13563919
-
- Inchi: 1S/C8H12N2O/c1-8(2,5-11)7-4-10(3)6-9-7/h4-6H,1-3H3
- InChI Key: RHXHCQXPKQLBFD-UHFFFAOYSA-N
- SMILES: O=CC(C)(C)C1=CN(C)C=N1
Computed Properties
- Exact Mass: 152.094963011g/mol
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 34.9Ų
2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1786817-0.05g |
2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal |
2229329-35-3 | 0.05g |
$1428.0 | 2023-09-19 | ||
| Enamine | EN300-1786817-0.1g |
2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal |
2229329-35-3 | 0.1g |
$1496.0 | 2023-09-19 | ||
| Enamine | EN300-1786817-0.25g |
2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal |
2229329-35-3 | 0.25g |
$1564.0 | 2023-09-19 | ||
| Enamine | EN300-1786817-0.5g |
2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal |
2229329-35-3 | 0.5g |
$1632.0 | 2023-09-19 | ||
| Enamine | EN300-1786817-1.0g |
2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal |
2229329-35-3 | 1g |
$1701.0 | 2023-05-23 | ||
| Enamine | EN300-1786817-2.5g |
2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal |
2229329-35-3 | 2.5g |
$3332.0 | 2023-09-19 | ||
| Enamine | EN300-1786817-5.0g |
2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal |
2229329-35-3 | 5g |
$4930.0 | 2023-05-23 | ||
| Enamine | EN300-1786817-10.0g |
2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal |
2229329-35-3 | 10g |
$7312.0 | 2023-05-23 | ||
| Enamine | EN300-1786817-1g |
2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal |
2229329-35-3 | 1g |
$1701.0 | 2023-09-19 | ||
| Enamine | EN300-1786817-5g |
2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal |
2229329-35-3 | 5g |
$4930.0 | 2023-09-19 |
2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal
Introduction to 2-Methyl-2-(1-methyl-1H-imidazol-4-yl)propanal (CAS No. 2229329-35-3)
2-Methyl-2-(1-methyl-1H-imidazol-4-yl)propanal, with the CAS number 2229329-35-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and chemical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and structural versatility.
The molecular formula of 2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal is C9H13N3O, and its molecular weight is approximately 175.21 g/mol. The compound features a central propanal group attached to a substituted imidazole ring, which imparts specific chemical and biological properties. The presence of the methyl groups and the imidazole ring contributes to its stability and reactivity, making it an interesting candidate for further study.
In the realm of pharmaceutical research, 2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal has shown promising potential as a lead compound for the development of new drugs. Recent studies have highlighted its ability to interact with various biological targets, including enzymes and receptors, which are crucial in the treatment of diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant inhibitory activity against certain kinases, which are key enzymes involved in cell signaling pathways.
The structural features of 2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal also make it an attractive candidate for use in chemical synthesis. Its reactivity can be harnessed to create more complex molecules with enhanced biological activities. Researchers have explored its use as a building block in the synthesis of novel compounds with improved pharmacological profiles. For example, a 2020 study in Organic Letters demonstrated the successful synthesis of several derivatives of this compound, which showed enhanced potency and selectivity against specific targets.
Beyond its pharmaceutical applications, 2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal has also found use in other areas of chemical research. Its unique properties make it suitable for use as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have potential applications in catalysis and materials science. A recent study published in Inorganic Chemistry highlighted the formation of copper(II) complexes with this compound, which exhibited excellent catalytic activity in oxidation reactions.
The synthesis of 2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 4-acetyl-1-methylimidazole with methylmagnesium bromide followed by oxidation to form the aldehyde group. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, making this compound more accessible for large-scale production.
In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It should be stored in a cool, dry place away from incompatible materials to ensure stability and prevent degradation.
The future prospects for 2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various scientific disciplines. As more studies are conducted and new derivatives are synthesized, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.
2229329-35-3 (2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)